Cas no 245762-36-1 (5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde)

• Product Name: 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde
• CAS No: 245762-36-1
• MF: C₉H₇FO₂
• MW: 166.149086236954
• MDL: MFCD07368090
• CID: 245986
• PubChem ID: 15470790
• Update Time: 2025-10-31

5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxaldehyde,5-fluoro-2,3-dihydro-
• 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde
• 5-FLUORO-2,3-DIHYDROBENZOFURAN-7-CARBOXALDEHYDE
• 7-BENZOFURANCARBOXALDEHYDE,5--FLUORO-2,3-DIHYDRO-
• 5-FLUORO-2,3-DIHYDROBENZOFURAN-7-CARBALDEHYDE
• 7-Benzofurancarboxaldehyde,5-fluoro-2,3-dihydro
• 245762-36-1
• Z1198172106
• EN300-105194
• MFCD07368090
• SCHEMBL7484218
• AKOS006228346
• CS-0450303
• AB31656
• DTXSID50573072
• AC-14744

• MDL： MFCD07368090
• Inchi： 1S/C9H7FO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h3-5H,1-2H2
• InChI Key： PSKHGYXPIDMLIX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C2=C(C=1)CCO2

Computed Properties

• Exact Mass: 166.04300
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.324
• Boiling Point: 276.2°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.587
• PSA: 26.30000
• LogP: 1.57310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde

5-Fluoro-2,3-Dihydro-1-Benzofuran-7-Carbaldehyde (CAS No. 245762-36-1)

5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde, also known by its CAS registry number CAS No. 245762-36-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde comprises a benzofuran ring system with a fluorine atom at position 5 and an aldehyde group at position 7. The benzofuran moiety is a fused bicyclic structure consisting of a benzene ring and a furan ring, which contributes to the compound's unique electronic and steric properties. The presence of the aldehyde group introduces additional reactivity, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of benzofuran derivatives as promising candidates for the development of new therapeutic agents. For instance, research has demonstrated that certain benzofuran-based compounds exhibit potent antimicrobial activity against various bacterial and fungal strains. In the case of 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde, the introduction of the fluorine atom at position 5 has been shown to enhance the compound's stability and bioavailability, making it a more viable option for pharmacological applications.

In addition to its antimicrobial properties, 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde has also been investigated for its potential as an anticancer agent. Preclinical studies have revealed that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific pathways involved in cancer cell proliferation and survival.

The synthesis of 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde typically involves a multi-step process that includes Friedel-Crafts alkylation, followed by oxidation and fluorination steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical and biological studies.

In terms of applications, benzofuran derivatives like 5-fluoro-2,3-dihydro-1-benzofuran-7-carbaldehyde are being explored for their potential in developing novel drugs targeting infectious diseases and cancer. The compound's unique structure allows for further functionalization, enabling researchers to design derivatives with enhanced potency and specificity.

In conclusion, CAS No. 245762-36_